AbstractThe photocatalytic reduction reactions of CO2 in aqueous suspensions of titanium dioxide (TiO2) semiconductor with photodeposited Pt and Cu cocatalysts have been studied. It has been found that the composition and amount of CO2 reduction products significantly depend on the nature of the cocatalyst supported onto TiO2. A mechanism for the formation of CO2 reduction products has been proposed.

AbstractThe intramolecularly cross-linked macromolecule of polyvinylidene fluoride (PVDF-ICM) was prepared through gamma-ray irradiation in homogenous solution from three different organic solutions, N-methyl-2-pyrrolidone (NMP), N,N-Dimethylformamide (DMF), and Dimethylacetamide (DMAc). The thermodynamic properties of the product were analyzed by differential scanning calorimetry (DSC) and thermal gravimetric analysis (TGA), and PVDF-ICM prepared with NMP as solvent had the highest thermodynamic stability. The viscosity changes of the three solutions before and after gamma-ray irradiation were further analyzed. The homogeneous solution with NMP as the solvent had the highest viscosity after irradiation. Finally, the molecular weight changes of PVDF-ICM irradiated with different solutions were analyzed by gel permeation chromatography (GPC). The results confirmed that the products irradiated with NMP as solvent had the largest molecular weight. This research provides an important reference for the preparation of PVDF-ICM with high molecular.

AbstractLong-term field studies of the effect of presowing seed treatment of spring wheat (Triticum aestivum L.) with XeCl-excilamp UVB radiation on sowing qualities of seeds and plant productivity have been carried out. The features of morphogenesis at various stages of growth and development of wheat plants have been determined. A subdose of exposure has been identified that increases the crop yield. The studies prove the prospects of introducing UVB treatment into the pool of modern agricultural technologies.

AbstractThe nitration of phenol with plasma-activated water (PAW) generated by pulsed radiation of an electric spark discharge has been studied. Long-lived nitrogen-containing active species that accumulate in water during treatment are nitrous acid and the …ONOOH/ONOO− complex, which decomposes into peroxynitrite and peroxynitrous acid. Their concentration in PAW after 10 min of treatment was ~10−3 mol/L. When PAW is mixed with phenol in a 1 : 1 ratio, the identified reaction product is 4-nitrophenol. The yield of nitration through PAW is equal to the nitration yield by the direct action of hot plasma radiation on a phenol solution.

AbstractA facility for conducting experiments on the microwave (MW) pyrolysis of peat at a source operating frequency of 2.45 GHz has been developed. The MW pyrolysis of peat for the production of low-molecular-weight organic components has been experimentally studied. The products of peat MW radiation-induced decomposition were determined, and reaction schemes for the degradation of peat components were proposed. A carbonaceous residue with relative carbon, hydrogen, nitrogen, and sulfur contents of 83–85, 4–5, 2–3, and <0.3 wt %, respectively, was obtained.

AbstractCarbon monoxide oxidation catalysts comprising Pt clusters on titanium dioxide with an oxide particle size of 6 and 20 nm have been synthesized. The catalysts have been studied using TEM, XRD, and XPS techniques, and it has been found that platinum clusters coated with a mixture of platinum oxides are formed on the support surface. The coherent scattering region of the Pt cluster is close to 5–6 nm for the studied oxide supports. The catalytic properties in the CO oxidation reaction at 295 K and low CO concentrations (less than 100 mg/m3) have been examined. The catalyst based on titania with a particle size of 20 nm and a platinum loading of 10 wt % has been found to have the CO oxidation rate 100 times higher than that on platinum black with a specific surface area of 30 m2/g. The catalysts are promising for use in catalytic air purification systems.

AbstractPhotoprocesses in aqueous solutions of the styryl dye 1-ethyl-4-{(E)-2-[4(methylthio)phenyl]vinyl}pyridinium perchlorate (1) and its complexes with cucurbit[n]urils (CB[n], n = 6–8) have been studied using the methods of stationary and time-resolved optical spectroscopy. The fluorescence intensity increases by approximately 3 times in 1 : 1 complexes of 1 and CB[6], whereas CB[7] has almost no effect on the fluorescence intensity. In 2 : 1 complexes with CB[8], the photocycloaddition reaction does not occur, with strong fluorescence quenching being associated with the formation of nonreactive dimers. The fluorescence decay kinetics of 1 has two characteristic times, 1.4 and ~130 ps, and changes little in the complexes. The photoinduced intramolecular charge transfer in 1 is an order of magnitude smaller than in the well-known dye DASPI.

AbstractIn this contribution, we report a general method for the synthesis of 3D graphene/Fe3O4 NPs aerogels (GA-Fe3O4-EDA) with high porosity and Fe3O4 nanoparticles (NPs) are stably loaded on a graphene substrate, representing several-fold improvements compared to the chemical method in the literature. Graphene/Fe3O4 NPs aerogels with a continuous network are fabricated via γ-ray irradiation method induced reduction of Graphene oxide/Fe3O4 in EDA/H2O mixed solution. There is no doubt that they possess stronger magnetism with the increase of Fe3O4 content. According to the above characteristics of GA-Fe3O4-EDA, the composites can be used for aqueous-organic phase separation and adsorption of magnetic substances. This work paves the way for aqueous phase purification and magnetic material adsorption.

AbstractThe γ-radiolysis of 2-fluoroethanol-1, 2,2,2-trifluoroethanol-1, 3-fluoropropanol-1, and 4,4,4-trifluorobutanol-1 in aqueous solutions in an inert atmosphere or in the presence of oxygen has been studied. It has been found that the dehalogenation of hydroxyl-containing organic compounds is induced by •ОН and Н• radicals rather than hydrated electrons. The carbon-centered α-hydroxy-β-fluoroethyl radicals FCH2–•CHOH are defluorinated much more efficiently than α-fluoroalkyl radicals, both vicinal (F–•CHCH2OH) and nonvicinal (F–•CHCH2CH2OH). In the absence of oxygen, α-fluoroalkyl radicals eliminate fluoride ions by the mechanism of nucleophilic substitution, and this process is enhanced in the presence of alkali. In an oxygenated medium, the dehalogenation of α-fluoroalkyl radicals occurs via the addition of oxygen molecules to them and the subsequent disproportionation of resulting peroxyl radicals. The dehalogenation of the α-hydroxy-β-fluoroethyl radicals FCH2–•CHOH is inhibited by oxygen through their oxidation.

AbstractThe paper presents an analysis of the results of an experimental study of carbon materials obtained in a direct-current arc plasma from asphaltenes isolated from light oil of the Sredneugutskoye field and combined heavy oil from Venezuelan fields, as well as asphaltenes isolated from natural asphaltite. The influence of the composition of initial asphaltenes on the composition and properties of carbon materials obtained as a result of plasma treatment has been studied. The parent asphaltenes and carbon materials synthesized from them have been examined using a set of instrumental methods: X-ray diffraction, thermogravimetric analysis, energy-dispersive X-ray fluorescence analysis, Fourier-transform IR spectroscopy, X-ray photoelectron spectroscopy (XPS), transmission and scanning electron microscopy, and laser diffraction. Changes in the composition and structure of the obtained materials after plasma processing of asphaltenes have been established. It is shown that this method can be considered promising for processing not only petroleum material, but also oil industry waste enriched in resin–asphaltene components.